Cas no 35633-50-2 (3-(2-methoxyethoxy)propanenitrile)

3-(2-Methoxyethoxy)propanenitrile is a versatile nitrile compound characterized by its ether-functionalized side chain, which enhances solubility in both polar and nonpolar solvents. This structural feature makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers. Its reactivity as a nitrile allows for further functionalization, including hydrolysis to carboxylic acids or reduction to amines. The methoxyethoxy group contributes to improved stability and controlled reactivity, facilitating applications in multistep synthetic routes. The compound is typically handled under standard laboratory conditions, with compatibility across a range of reaction environments. Its balanced properties make it a practical choice for researchers seeking a reactive yet manageable nitrile derivative.
3-(2-methoxyethoxy)propanenitrile structure
35633-50-2 structure
Product Name:3-(2-methoxyethoxy)propanenitrile
CAS No:35633-50-2
MF:C6H11NO2
MW:129.157041788101
CID:311576
PubChem ID:118852
Update Time:2025-06-07

3-(2-methoxyethoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-(2-methoxyethoxy)-
    • 3-(2-methoxyethoxy)propanenitrile
    • EN300-171508
    • 3-(2-METHOXYETHOXY)-PROPANENITRILE
    • Z317037866
    • SCHEMBL6796439
    • AKOS000195933
    • Propanenitrile, 3-(2-methoxyethoxy)-
    • NS00029891
    • Methoxyethoxypropionitrile
    • 35633-50-2
    • BS-28485
    • CS-0209786
    • DTXSID4067933
    • DTXCID5039062
    • DB-261616
    • G23323
    • ZAGOKQGYDCMNPT-UHFFFAOYSA-N
    • Inchi: 1S/C6H11NO2/c1-8-5-6-9-4-2-3-7/h2,4-6H2,1H3
    • InChI Key: ZAGOKQGYDCMNPT-UHFFFAOYSA-N
    • SMILES: O(CCC#N)CCOC

Computed Properties

  • Exact Mass: 129.07903
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 94.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25

3-(2-methoxyethoxy)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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